Cas no 80531-13-1 (1-Benzyl-1H-indole-5-carbonitrile)

• Product Name: 1-Benzyl-1H-indole-5-carbonitrile
• CAS No: 80531-13-1
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• MDL: MFCD15200964
• CID: 1072835
• PubChem ID: 16114683
• Update Time: 2025-04-20

1-Benzyl-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-indole-5-carbonitrile
• 1-benzyl-2-cyanoindole
• 1-benzyl-5-cyanoindole
• I10-1170
• 1-benzylindole-5-carbonitrile
• AKOS005174368
• LS-04439
• SCHEMBL1247611
• DTXSID10583016
• MFCD15200964
• CS-0317156
• FT-0683830
• 80531-13-1
• XZCSETGZSGBGCI-UHFFFAOYSA-N
• ALBB-014158
• DA-41321
• 1H-indole-5-carbonitrile, 1-(phenylmethyl)-

• MDL： MFCD15200964
• Inchi： 1S/C16H12N2/c17-11-14-6-7-16-15(10-14)8-9-18(16)12-13-4-2-1-3-5-13/h1-10H,12H2
• InChI Key： XZCSETGZSGBGCI-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=C(C#N)C=CC1=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.10000
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72000
• LogP: 3.56128

1-Benzyl-1H-indole-5-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles